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Compound of Interest

Compound Name: 2'-Fluorobiphenyl-2-carbaldehyde

CAS No.: 223575-95-9

Cat. No.: B1587069

Get Quote

Executive Summary & Compound Profile
2'-Fluorobiphenyl-2-carbaldehyde (CAS: 223575-95-9) is a halogenated aromatic aldehyde

used primarily as an intermediate in the synthesis of pharmaceuticals and organic

optoelectronic materials.[1][2][3]

Its disposal requires strict adherence to halogenated waste protocols. Unlike simple organic

aldehydes, the presence of the fluorine atom on the biphenyl core mandates high-temperature

incineration to prevent the formation of persistent environmental pollutants. Do not dispose of

this compound down the drain or in general organic waste streams.
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Property Specification Operational Implication

CAS Number 223575-95-9
Use for waste tagging and

inventory tracking.[1]

Physical State
Yellow Crystalline Solid (Low

Melting Point ~76-80°C)

May appear as a supercooled

liquid or oil in warm labs.[1]

Molecular Formula C₁₃H₉FO Halogenated (Fluorine).[1][4]

Solubility

Soluble in organic solvents

(DCM, EtOAc); Insoluble in

water.[1]

Requires organic solvent for

cleaning spills.

Primary Hazards
Irritant (Skin/Eye/Resp),

Aquatic Toxicity.

Prevent release to

environment; use fume hood.

Critical Safety & Handling (The "Why" Behind the
Protocol)
The Reactivity Risk: Aldehyde Auto-Oxidation
As an aldehyde, 2'-Fluorobiphenyl-2-carbaldehyde is susceptible to air oxidation, converting

it to the corresponding carboxylic acid (2'-fluorobiphenyl-2-carboxylic acid).[1] While this is not

explosive (unlike ether peroxides), it can generate pressure in sealed containers over long

periods.

Protocol: Store in a cool, dry place under inert gas (Nitrogen/Argon) if possible. Ensure

waste containers are not filled >90% to allow for headspace.

The Environmental Risk: Halogenated Aromatics
The fluorine substitution makes this compound resistant to standard biological degradation in

water treatment plants.

Protocol: Zero-tolerance policy for drain disposal. All rinsate must be captured.

Step-by-Step Disposal Workflows
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Scenario A: Disposal of Pure Solid/Liquid Substance
Use this workflow for expired reagents or surplus synthesis products.

Segregation: Isolate the material. Do not mix with non-halogenated solvents (like Acetone or

Ethanol) unless necessary for dissolution, as this increases the volume of expensive

halogenated waste.

Containerization: Transfer the solid or liquid into a chemically compatible container (HDPE or

Glass).

Labeling: Affix a hazardous waste tag immediately.

Constituents: "2'-Fluorobiphenyl-2-carbaldehyde"[1][2]

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Halogenated

Storage: Place in the Halogenated Waste satellite accumulation area.

Scenario B: Disposal of Reaction Mixtures & Rinsate
Use this workflow for cleaning glassware or disposing of reaction solvents.

Solvent Choice: Use Dichloromethane (DCM) or Ethyl Acetate to rinse glassware.

Note: DCM is preferred for solubility but is also halogenated, keeping the waste stream

uniform.

Collection: Pour all rinsates into the Halogenated Organic Solvent Waste carboy.

Crucial: Do not pour into the "General Organic" or "Non-Halogenated" carboy. Even trace

amounts of fluorinated biphenyls can reclassify a whole drum of non-halogenated waste,

resulting in significant fines or disposal cost surcharges.

Scenario C: Spill Cleanup (Bench Scale)
PPE: Nitrile gloves, lab coat, safety goggles.
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Containment: If solid, cover with wet paper towels (dampened with ethanol) to prevent dust.

If liquid, cover with an inert absorbent (vermiculite or spill pads).

Cleanup: Scoop material into a wide-mouth jar.

Decontamination: Wipe the surface with acetone, then soap and water.

Disposal: The absorbent material and gloves must be disposed of as Solid Hazardous Waste

(contaminated debris), not regular trash.

Decision Logic for Waste Segregation
The following diagram illustrates the decision-making process for segregating this specific

compound to ensure compliance with EPA (RCRA) and local regulations.
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CRITICAL WARNING

Waste Generation:
2'-Fluorobiphenyl-2-carbaldehyde

What is the physical state?

Pure Solid / Powder

Solid

Solution / Rinsate

Liquid

Contaminated PPE / Spills

Wipes/PPE

Pack in wide-mouth
HDPE/Glass Jar

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

Double Bag in
Clear Chem-Waste Bags

Tag: 'Solid Hazardous Waste'
(Toxic, Halogenated)

FINAL DISPOSAL:
High-Temp Incineration

Stream: Halogenated Solvents

Yes

Stream: Halogenated Solvents
(Cross-Contaminated)

No (e.g. Acetone)

Do NOT mix with
Non-Halogenated stream.

Must be treated as Halogenated.

Tag: 'Contaminated Debris'
(Trace Halogens)

Click to download full resolution via product page
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Caption: Operational workflow for segregating 2'-Fluorobiphenyl-2-carbaldehyde waste

streams. Note that even non-halogenated solutions must be treated as halogenated once

contaminated with this compound.[1]

Emergency Response (Spill/Exposure)
Incident Type Immediate Action

Eye Contact

Rinse cautiously with water for >15 minutes.[1]

Remove contact lenses if present.[5][6] Seek

medical attention. (Aldehydes are severe

irritants).

Skin Contact

Wash with soap and water.[1][6] Remove

contaminated clothing.[5] If irritation persists

(redness/blistering), seek medical advice.

Inhalation

Move person to fresh air.[1][6] If breathing is

difficult, administer oxygen (trained personnel

only).

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

Poison Control Center immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2-Fluorobiphenyl | 321-60-8 [chemicalbook.com]

2. indiamart.com [indiamart.com]

3. 2-Fluorobenzaldehyde 97 446-52-6 [sigmaaldrich.com]

4. 676348-33-7|2'-Fluoro-[1,1'-biphenyl]-3-carbaldehyde|BLD Pharm [bldpharm.com]

5. tcichemicals.com [tcichemicals.com]

6. fishersci.com [fishersci.com]
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2-fluorobiphenyl-2-carbaldehyde-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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